Cas no 2227841-74-7 (rac-(3R,4S)-4-propyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-propyloxolan-3-ol
• CAS No: 2227841-74-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6069777
• PubChem ID: 165598806
• Update Time: 2025-07-17

rac-(3R,4S)-4-propyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-propyloxolan-3-ol
• 2227841-74-7
• EN300-1634477

• Inchi： 1S/C7H14O2/c1-2-3-6-4-9-5-7(6)8/h6-8H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： HBLQPEUFSBVSPH-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@@H](C1)CCC)O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-propyloxolan-3-ol

Professional Introduction to rac-(3R,4S)-4-propyloxolan-3-ol (CAS No. 2227841-74-7)

Rac-(3R,4S)-4-propyloxolan-3-ol, a compound with the chemical identifier CAS No. 2227841-74-7, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule's stereochemistry, defined by the (3R,4S) configuration, plays a crucial role in its interaction with biological targets, making it a valuable scaffold for medicinal chemists.

The synthesis of rac-(3R,4S)-4-propyloxolan-3-ol involves sophisticated organic transformations that highlight the precision required in chiral molecule production. The oxolane ring, a key structural feature, contributes to the compound's stability and reactivity, making it an attractive candidate for further derivatization. Recent studies have demonstrated its utility in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies.

In the context of contemporary pharmaceutical research, rac-(3R,4S)-4-propyloxolan-3-ol has been explored for its potential in treating various metabolic and inflammatory disorders. Its enantiopure nature ensures minimal side effects and enhanced efficacy when compared to racemic mixtures. Researchers have leveraged computational modeling to predict its binding affinity to target proteins, which has accelerated the drug discovery process. The compound's ability to modulate specific biological pathways has opened new avenues for therapeutic intervention.

One of the most compelling aspects of rac-(3R,4S)-4-propyloxolan-3-ol is its role as a building block for more complex molecules. By serving as a precursor in multi-step syntheses, it enables the creation of structurally diverse derivatives with tailored pharmacological properties. This flexibility has been exploited in the design of kinase inhibitors and protease inhibitors, which are critical in treating cancers and infectious diseases. The compound's compatibility with various functional groups allows for extensive chemical modifications, enhancing its utility in drug development pipelines.

The latest advancements in green chemistry have also influenced the production of rac-(3R,4S)-4-propyloxolan-3-ol. Innovations in catalytic systems and solvent-free reactions have improved yield and purity while reducing environmental impact. These sustainable practices align with global efforts to promote eco-friendly pharmaceutical manufacturing. Additionally, biocatalytic approaches have been investigated to further streamline the synthesis process, leveraging enzymes for selective transformations that mimic natural biochemical pathways.

Another area of interest is the application of rac-(3R,4S)-4-propyloxolan-3-ol in materials science. Its unique molecular architecture has been explored for use in polymer chemistry and supramolecular assemblies. These materials exhibit interesting properties such as chirality-induced self-assembly and tunable mechanical strength. Such applications underscore the versatility of this compound beyond traditional pharmaceuticals.

Future research directions for rac-(3R,4S)-4-propyloxolan-3-ol include exploring its potential as an intermediate in peptide mimetics and peptidomimetics. The oxolane ring can be strategically incorporated into peptide-like structures to enhance bioavailability and target specificity. This approach has shown promise in developing treatments for neurological disorders where traditional peptides suffer from poor stability or bioavailability issues.

The compound's role in combinatorial chemistry cannot be overstated either. Its ability to serve as a common precursor allows for high-throughput screening of large libraries of derivatives. This methodology has been instrumental in identifying lead compounds for various therapeutic indications. The integration of automation and robotics has further enhanced these processes, enabling faster identification of promising candidates for clinical evaluation.

Ethical considerations also play a significant role in the development and use of rac-(3R,4S)-4-propyloxolan-3-ol. Ensuring equitable access to derived therapeutics is a priority for researchers and regulatory bodies alike. Collaborative efforts between academia and industry are essential to bridge gaps between discovery and delivery, ensuring that innovative compounds like this one benefit patients globally.

In conclusion, rac-(3R,4S)-4-propyloxolan-3-ol (CAS No. 2227841-74-7) stands as a testament to the progress being made in chiral chemistry and pharmaceutical innovation. Its unique structural features and versatile applications make it a cornerstone in modern drug development strategies. As research continues to uncover new possibilities for this compound and its derivatives, its impact on medicine and materials science is poised to grow even further.